Cas no 1955515-02-2 (3-1-(3-Fluorobenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid)

• Product Name: 3-1-(3-Fluorobenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid
• CAS No: 1955515-02-2
• MF: C₁₃H₁₃FN₂O₄
• MW: 280.251726865768
• MDL: MFCD29051090
• CID: 5094677
• PubChem ID: 90489711
• Update Time: 2025-07-23

3-1-(3-Fluorobenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(3-Fluorobenzyl)-2,5-dioxoimidazolidin-4-yl]propanoic acid
• 3-(1-[(3-Fluorophenyl)methyl]-2,5-dioxoimidazolidin-4-yl)propanoic acid
• 3-[1-[(3-fluorophenyl)methyl]-2,5-dioxoimidazolidin-4-yl]propanoic acid
• 3-{1-[(3-fluorophenyl)methyl]-2,5-dioxoimidazolidin-4-yl}propanoic acid
• 3-(1-[(3-Fluorophenyl)methyl]-2,5-dioxoimidazolidin-4-yl)propanoicacid
• 3-1-(3-Fluorobenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid

• MDL： MFCD29051090
• Inchi： 1S/C13H13FN2O4/c14-9-3-1-2-8(6-9)7-16-12(19)10(15-13(16)20)4-5-11(17)18/h1-3,6,10H,4-5,7H2,(H,15,20)(H,17,18)
• InChI Key： LOZSEHZSTKQALR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C(NC(C1=O)CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 415
• XLogP3: 0.6
• Topological Polar Surface Area: 86.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 3-1-(3-Fluorobenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid

Research Briefing on 3-1-(3-Fluorobenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid (CAS: 1955515-02-2)

Recent advances in the field of chemical biology and medicinal chemistry have highlighted the potential of imidazolidine derivatives as promising scaffolds for drug development. Among these, 3-1-(3-Fluorobenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid (CAS: 1955515-02-2) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

The compound 3-1-(3-Fluorobenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid belongs to the class of imidazolidine-2,4-dione derivatives, commonly known as hydantoins. The presence of the 3-fluorobenzyl moiety and propanoic acid side chain confers distinct physicochemical properties that may influence its pharmacokinetic and pharmacodynamic profiles. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with particular attention to stereochemical control at the 4-position of the imidazolidine ring.

Biological evaluations of 1955515-02-2 have revealed interesting activity profiles across multiple therapeutic areas. In vitro studies demonstrate moderate to strong inhibitory effects against several enzymatic targets, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting potential anti-inflammatory applications. The fluorinated aromatic ring appears to enhance binding affinity to these targets compared to non-fluorinated analogs, as evidenced by molecular docking studies and structure-activity relationship analyses.

Mechanistic investigations have provided insights into the compound's mode of action. The 2,5-dioxoimidazolidine core appears to interact with key amino acid residues in the active sites of target enzymes, while the propanoic acid moiety may contribute to solubility and membrane permeability. Recent crystallographic studies of protein-ligand complexes have begun to elucidate these interactions at atomic resolution, offering opportunities for rational drug design approaches.

From a pharmaceutical development perspective, preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate that 3-1-(3-Fluorobenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid shows acceptable metabolic stability in human liver microsomes and moderate plasma protein binding. However, challenges remain in optimizing its oral bioavailability, prompting current research into prodrug strategies and formulation approaches to enhance its pharmacokinetic properties.

The therapeutic potential of this compound extends beyond inflammation modulation. Recent screening efforts have identified activity against neurological targets, including GABA_A receptor modulation, suggesting possible applications in CNS disorders. Additionally, structure-activity relationship studies have explored modifications to the fluorobenzyl group, revealing that the meta-fluorine position appears optimal for maintaining biological activity while minimizing potential metabolic liabilities.

In conclusion, 3-1-(3-Fluorobenzyl)-2,5-dioxoimidazolidin-4-ylpropanoic acid represents a versatile scaffold with multiple therapeutic possibilities. Current research directions include further optimization of its pharmacological profile, expansion of its target spectrum, and investigation of its potential in combination therapies. As understanding of its mechanism deepens and synthetic methodologies improve, this compound may serve as a valuable lead for the development of novel therapeutic agents in inflammation, neurology, and potentially other disease areas.